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The emergence of drug resistance is a significant hurdle in cancer therapy. TJ191, also known
as uliledlimab (or TID5), is a novel humanized monoclonal antibody targeting CD73, an ecto-
enzyme that plays a crucial role in promoting an immunosuppressive tumor microenvironment.
By inhibiting CD73, uliledlimab aims to restore and enhance the anti-tumor immune response,
offering a promising strategy to overcome resistance to conventional and targeted therapies.
This guide provides a comparative analysis of TJ191's performance in the context of drug-
resistant cancer models, supported by available experimental data.

Mechanism of Action: Reversing Immune Evasion

Drug resistance in cancer is often associated with an immunosuppressive tumor
microenvironment. CD73, expressed on cancer and stromal cells, contributes to this by
converting extracellular adenosine monophosphate (AMP) into adenosine. Adenosine then
binds to A2A receptors on T cells and other immune cells, dampening their anti-tumor activity.
This process is implicated in resistance to various therapies, including checkpoint inhibitors and
chemotherapy.
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TJ191 (uliledlimab) is designed to block the enzymatic activity of CD73, thereby reducing the
production of immunosuppressive adenosine. This action is intended to "release the brakes" on
the immune system, allowing for a more robust attack against tumor cells, particularly in
combination with other immunotherapies.
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Figure 1. Mechanism of Action of TJ191 (Uliledlimab) in the Tumor Microenvironment.

Performance of TJ191 (Uliledlimab) in Preclinical
and Clinical Settings

Preclinical and early-phase clinical studies have demonstrated the potential of uliledlimab,
particularly in combination with checkpoint inhibitors, to overcome resistance and enhance anti-
tumor activity.

Preclinical Evidence

Preclinical studies have shown that combining uliledlimab with a PD-(L)1 antibody results in a
superior and synergistic inhibitory effect on tumor growth compared to PD-(L)1 monotherapy.[1]
[2] This suggests that by targeting the adenosine pathway, uliledlimab can help overcome

resistance to checkpoint inhibitors.

Clinical Trial Data

Early-phase clinical trials have provided encouraging results for uliledlimab in combination with
other immunotherapies in patients with advanced solid tumors, including those who have
developed resistance to prior treatments.

Table 1: Clinical Performance of TJ191 (Uliledlimab) in Combination Therapies
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] o Combination
Trial Identifier
Therapy

Cancer Type

Key Findings
in Patient
Population
. ) Reference
(including
treatment-

experienced)

Uliledlimab +
NCT03835949 Atezolizumab

(PD-L1 inhibitor)

Advanced Solid

Tumors

In heavily pre-
treated patients,
an Objective
Response Rate
(ORR) of 23%
and a Disease
Control Rate
(DCR) of 46%
were observed.

[1](31[4]

One patient who
had previously
failed nivolumab
(a PD-1 inhibitor)
achieved a

partial response.

NCT04322006 Uliledlimab +
Toripalimab (PD-

1 inhibitor)

Non-Small Cell
Lung Cancer
(NSCLC)

In a cohort where  [5]
approximately
80% of patients
had low PD-L1
expression (a
population less
responsive to
checkpoint
inhibitors), the
combination
showed an ORR
of 26% and a
DCR of 73.7%.
Clinical response

appeared to
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correlate with
higher CD73

expression.

Comparison with Alternative CD73 Inhibitors

Several other CD73 inhibitors are in development, offering a point of comparison for TJ191.
These include oleclumab (a monoclonal antibody) and quemliclustat (AB680, a small molecule
inhibitor).

Table 2: Comparative Overview of CD73 Inhibitors
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Quemliclustat

Feature TJ191 (Uliledlimab) Oleclumab

(AB680)
Modality Monoclonal Antibody Monoclonal Antibody Small Molecule
Target CD73 CD73 CD73

Reported Preclinical

Performance

Synergistic tumor
growth inhibition with
PD-(L)1 inhibitors.[1]
2]

Inhibition of tumor
growth in various
models, including in
combination with anti-
PD-1/PD-L1
antibodies and

chemotherapy.[6]

Restored T cell
function and
increased anti-tumor
activity of PD-1
blockade in a

melanoma model.[7]

[8]19]

Reported Clinical
Performance (in

combination)

ORR of 23-26% in
heavily treated
advanced solid tumors
and NSCLC with low
PD-L1.[1][3][41[5]

In a Phase I/l study
with durvalumab,
ORR was 2.4% in
colorectal cancer,
4.8% in pancreatic
cancer, and 9.5% in
EGFR-mutant
NSCLC.[10]

In combination with
chemotherapy and
zimberelimab (PD-1
inhibitor) in metastatic
pancreatic cancer, an
ORR of 38% was
observed.[11]

Key Differentiator

Binds to a unique
epitope of CD73,
potentially avoiding
the "hook effect" seen
with some other CD73
antibodies.[1][3]

Potently and
selectively inhibits
CD73 catalytic activity
via steric blocking and
inter-dimer

crosslinking.[6]

A potent, reversible,
and selective small-
molecule competitive
inhibitor.[8]

It is important to note that direct head-to-head comparative studies of these agents in drug-

resistant models are limited in the public domain. The clinical data presented are from different

studies with varying patient populations and methodologies, making direct comparisons

challenging.

Experimental Protocols
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Detailed experimental protocols are crucial for the interpretation and replication of scientific
findings. Below are generalized methodologies for key experiments cited in this guide.

In Vitro Drug-Resistant Cell Line Proliferation Assay

This assay is used to determine the concentration of a drug that inhibits cell growth by 50%
(1C50).

o Cell Culture: Drug-resistant cancer cell lines are cultured under standard conditions.
Resistance may be inherent or induced by chronic exposure to a specific chemotherapeutic
agent.

o Treatment: Cells are seeded in 96-well plates and treated with a range of concentrations of
the investigational drug (e.g., uliledlimab) alone or in combination with a second agent (e.qg.,
a chemotherapeutic drug).

¢ Incubation: Cells are incubated for a defined period (e.g., 72 hours).

 Viability Assessment: Cell viability is measured using a colorimetric assay such as MTT or a
fluorescence-based assay.

o Data Analysis: The IC50 values are calculated from the dose-response curves. A significant
decrease in the IC50 of a chemotherapeutic agent in the presence of the investigational drug
indicates reversal of resistance.
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Figure 2. Workflow for In Vitro Drug Resistance Proliferation Assay.

In Vivo Xenograft Model of Drug-Resistant Cancer

This model evaluates the anti-tumor efficacy of a drug in a living organism.
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Animal Model: Immunocompromised mice (e.g., nude or SCID mice) are used.

Tumor Implantation: Human drug-resistant cancer cells are subcutaneously injected into the
flanks of the mice.

Tumor Growth and Randomization: Tumors are allowed to grow to a palpable size (e.g., 100-
200 mm?). Mice are then randomized into treatment and control groups.

Treatment Administration: The investigational drug (e.g., uliledlimab) is administered via a
clinically relevant route (e.g., intravenously or intraperitoneally), alone or in combination with
another therapeutic agent. The control group receives a vehicle.

Tumor Measurement: Tumor volume is measured periodically (e.g., twice weekly) using
calipers. The formula (Length x Width?) / 2 is commonly used to calculate tumor volume.[12]

Efficacy Evaluation: The primary endpoint is typically tumor growth inhibition (TGI),
calculated as the percentage reduction in tumor volume in the treated group compared to the
control group.[12] Other endpoints may include survival and analysis of tumor-infiltrating
immune cells.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.prnewswire.com/news-releases/i-mab-presents-phase-1-data-on-highly-differentiated-cd73-antibody-uliledlimab-at-asco-2021-301294819.html
https://www.prnewswire.com/news-releases/i-mab-presents-phase-1-data-on-highly-differentiated-cd73-antibody-uliledlimab-at-asco-2021-301294819.html
https://www.nasdaq.com/press-release/i-mab-presents-phase-1-data-on-highly-differentiated-cd73-antibody-uliledlimab-at
https://www.nasdaq.com/press-release/i-mab-presents-phase-1-data-on-highly-differentiated-cd73-antibody-uliledlimab-at
https://www.fiercebiotech.com/biotech/asco-i-mab-s-checkpoint-inhibitor-drug-helper-uliledlimab-sees-early-promise-tecentriq
https://ascopubs.org/doi/10.1200/JCO.2021.39.15_suppl.2511
https://www.prnewswire.com/news-releases/i-mab-reports-latest-phase-2-clinical-data-of-its-differentiated-cd73-antibody-uliledlimab-301555755.html
https://www.prnewswire.com/news-releases/i-mab-reports-latest-phase-2-clinical-data-of-its-differentiated-cd73-antibody-uliledlimab-301555755.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10264501/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10264501/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10264501/
https://pubmed.ncbi.nlm.nih.gov/35405741/
https://pubmed.ncbi.nlm.nih.gov/35405741/
https://pubmed.ncbi.nlm.nih.gov/35405741/
https://arcusbio.com/wp-content/uploads/2022/06/Piovesan-2022-Mol-Cancer-Ther-Targeting-CD73-with-Quemliclustat.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9381133/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9381133/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9381133/
https://www.researchgate.net/publication/369801043_First-in-human_study_of_oleclumab_a_potent_selective_anti-CD73_monoclonal_antibody_alone_or_in_combination_with_durvalumab_in_patients_with_advanced_solid_tumors
https://www.youtube.com/watch?v=A7IcHGZOr7Q
https://pmc.ncbi.nlm.nih.gov/articles/PMC4264612/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4264612/
https://www.benchchem.com/product/b15580464/docs#tj191-uliledlimab-in-drug-resistant-cancer-a-comparative-analysis
https://www.benchchem.com/product/b15580464/docs#tj191-uliledlimab-in-drug-resistant-cancer-a-comparative-analysis
https://www.benchchem.com/product/b15580464/docs#tj191-uliledlimab-in-drug-resistant-cancer-a-comparative-analysis
https://www.benchchem.com/product/b15580464/docs#tj191-uliledlimab-in-drug-resistant-cancer-a-comparative-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580464?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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